molecular formula C25H36N2O2 B6029775 (4-ethoxybenzyl)({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine

(4-ethoxybenzyl)({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine

Cat. No. B6029775
M. Wt: 396.6 g/mol
InChI Key: GTDXNKFENBFSPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-ethoxybenzyl)({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine is a chemical compound that belongs to the class of psychoactive substances. It is commonly known as 4-EMBM or 4-ethoxy-α-methyl-phenethylamine. This compound has been found to have potential therapeutic effects on various neurological and psychiatric disorders. In

Mechanism of Action

The exact mechanism of action of 4-EMBM is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor and as a full agonist at the 5-HT2C receptor. It may also modulate the activity of other neurotransmitter systems such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that 4-EMBM has a number of biochemical and physiological effects. It has been found to increase the release of serotonin and dopamine in certain brain regions, which may contribute to its anxiolytic and antidepressant properties. Additionally, 4-EMBM has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for neuroplasticity and neuronal survival.

Advantages and Limitations for Lab Experiments

One advantage of using 4-EMBM in lab experiments is its ability to enhance neuroplasticity, which may be beneficial for studying the mechanisms underlying neurodegenerative diseases. Additionally, its anxiolytic and antidepressant properties may be useful for studying the effects of stress and depression on the brain. However, one limitation of using 4-EMBM is its potential for abuse, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on 4-EMBM. One area of interest is its potential as a treatment for substance abuse disorders. Additionally, further studies are needed to fully understand its mechanism of action and its effects on other neurotransmitter systems. Finally, more research is needed to determine the safety and efficacy of 4-EMBM in human subjects.

Synthesis Methods

The synthesis of 4-EMBM involves the reaction of 4-ethoxybenzaldehyde with α-methylphenethylamine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then reacted with 2-(2-methoxyphenyl)ethylpiperidine in the presence of a catalyst such as palladium on carbon to yield (4-ethoxybenzyl)({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine.

Scientific Research Applications

4-EMBM has been studied for its potential therapeutic effects on various neurological and psychiatric disorders. It has been found to have anxiolytic and antidepressant properties, and it may also have potential as a treatment for substance abuse disorders. Additionally, 4-EMBM has been shown to enhance neuroplasticity, which may be beneficial for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

N-[(4-ethoxyphenyl)methyl]-1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methylmethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H36N2O2/c1-4-29-24-13-11-21(12-14-24)18-26(2)19-22-8-7-16-27(20-22)17-15-23-9-5-6-10-25(23)28-3/h5-6,9-14,22H,4,7-8,15-20H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTDXNKFENBFSPG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)CN(C)CC2CCCN(C2)CCC3=CC=CC=C3OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H36N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.